2-(3-bromopyridin-2-yl)-2,2-difluoroacetic acid hydrochloride
Overview
Description
The compound seems to be a derivative of pyridine, which is a basic heterocyclic organic compound. Similar compounds have been synthesized and studied for their potential biological activities .
Synthesis Analysis
While specific synthesis information for the requested compound is not available, similar compounds, such as N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines, have been synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions .Molecular Structure Analysis
The molecular structure of the compound would likely involve a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The bromo and difluoroacetic acid groups would be attached to this ring .Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry due to their presence in many pharmaceuticals. The compound can serve as a precursor for the synthesis of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives have shown significant pharmacological activities and are used in the development of potential drugs .
Development of Fluorinated Pyridines
Fluorinated pyridines are important in the pharmaceutical industry and agrochemicals due to their biological activity. The subject compound can be used to introduce fluorine atoms into pyridine rings, creating compounds that could serve as imaging agents for biological applications .
Creation of Enantiomerically Enriched Compounds
The compound can be used in asymmetric synthesis to create enantiomerically enriched molecules. These molecules are important for creating drugs with specific desired activities and reducing side effects caused by the undesired enantiomer .
Pharmaceutical Research
In pharmaceutical research, the compound can be used to develop new drugs with improved efficacy and safety profiles. It can be a key intermediate in the synthesis of molecules with potential therapeutic value .
Safety and Hazards
Future Directions
The future directions for this compound could involve further studies on its synthesis, chemical properties, and potential biological activities. It could also be interesting to explore its potential applications in medicinal chemistry, given the biological activities observed in similar compounds .
Mechanism of Action
Target of Action
The primary target of 2-(3-bromopyridin-2-yl)-2,2-difluoroacetic acid hydrochloride is involved in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the SM cross-coupling reaction, which also involves an oxidative addition step where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
The affected biochemical pathway is the SM cross-coupling reaction . This reaction is a key step in many synthetic procedures, enabling the formation of carbon–carbon bonds under mild and functional group tolerant reaction conditions . The compound, as an organoboron reagent, plays a crucial role in this process .
Pharmacokinetics
It’s worth noting that organoboron compounds, in general, are known for their stability and ease of preparation , which could potentially impact their bioavailability.
Result of Action
The result of the compound’s action is the formation of new carbon–carbon bonds via the SM cross-coupling reaction . This can lead to the synthesis of a wide range of organic compounds .
Action Environment
The action of 2-(3-bromopyridin-2-yl)-2,2-difluoroacetic acid hydrochloride is influenced by several environmental factors. For instance, the SM cross-coupling reaction is known for its tolerance to a variety of functional groups . Additionally, organoboron reagents are generally environmentally benign , which means they are less likely to be affected by environmental contaminants. The stability of these compounds can present challenges when it comes to removing the boron moiety at the end of a sequence .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromopyridin-2-yl)-2,2-difluoroacetic acid hydrochloride involves the reaction of 3-bromopyridine with difluoroacetic acid followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "3-bromopyridine", "difluoroacetic acid", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-bromopyridine is reacted with difluoroacetic acid in the presence of a suitable solvent and a catalyst such as triethylamine to obtain the intermediate product, 2-(3-bromopyridin-2-yl)-2,2-difluoroacetic acid.", "Step 2: The intermediate product is then treated with hydrochloric acid to obtain the final product, 2-(3-bromopyridin-2-yl)-2,2-difluoroacetic acid hydrochloride.", "Step 3: The final product is purified by recrystallization or other suitable methods." ] } | |
CAS RN |
2060043-22-1 |
Product Name |
2-(3-bromopyridin-2-yl)-2,2-difluoroacetic acid hydrochloride |
Molecular Formula |
C7H5BrClF2NO2 |
Molecular Weight |
288.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
